![molecular formula C16H17N3O4S B5793725 4-({N-[(4-methylphenyl)sulfonyl]glycyl}amino)benzamide](/img/structure/B5793725.png)
4-({N-[(4-methylphenyl)sulfonyl]glycyl}amino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-({N-[(4-methylphenyl)sulfonyl]glycyl}amino)benzamide, also known as MG-132, is a proteasome inhibitor that has been widely used in scientific research. It was first synthesized in 1994 by Omura et al. and has since been extensively studied for its biochemical and physiological effects.
Mechanism of Action
4-({N-[(4-methylphenyl)sulfonyl]glycyl}amino)benzamide acts by binding to the catalytic subunit of the proteasome, preventing the degradation of ubiquitinated proteins. This leads to the accumulation of misfolded and damaged proteins, which can induce cell death through various mechanisms, including the activation of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of immune responses. It has also been shown to have anti-inflammatory properties and to be effective in the treatment of various diseases, including cancer, neurodegenerative disorders, and autoimmune diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-({N-[(4-methylphenyl)sulfonyl]glycyl}amino)benzamide is its specificity for the proteasome, which allows for the selective inhibition of proteasome activity. This makes it a valuable tool for studying the role of the proteasome in various biological processes. However, one of the limitations of this compound is its potential toxicity, which can vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for the use of 4-({N-[(4-methylphenyl)sulfonyl]glycyl}amino)benzamide in scientific research. One area of interest is the development of more specific and less toxic proteasome inhibitors that can be used in clinical settings. Another area of interest is the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, there is ongoing research into the role of the proteasome in various biological processes, and this compound will continue to be a valuable tool for studying this complex system.
Synthesis Methods
The synthesis of 4-({N-[(4-methylphenyl)sulfonyl]glycyl}amino)benzamide involves several steps, starting with the protection of the carboxyl group of glycine with a tert-butyloxycarbonyl (Boc) group. The protected glycine is then coupled with 4-aminobenzoic acid to form the dipeptide Boc-Gly-Phe-OH. The Boc group is then removed, and the resulting dipeptide is coupled with 4-methylbenzenesulfonyl chloride to form the final product, this compound.
Scientific Research Applications
4-({N-[(4-methylphenyl)sulfonyl]glycyl}amino)benzamide has been widely used in scientific research as a tool for studying the role of the proteasome in various biological processes. It has been shown to inhibit the proteasome activity in both in vitro and in vivo systems, leading to the accumulation of ubiquitinated proteins and the induction of cell death.
Properties
IUPAC Name |
4-[[2-[(4-methylphenyl)sulfonylamino]acetyl]amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4S/c1-11-2-8-14(9-3-11)24(22,23)18-10-15(20)19-13-6-4-12(5-7-13)16(17)21/h2-9,18H,10H2,1H3,(H2,17,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYZNUDOEUCRLBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)NC2=CC=C(C=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.